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Compound of Interest

Compound Name: 5-Indanol

Cat. No.: B105451 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential safety and logistical information for

the proper disposal of 5-Indanol, ensuring the safety of laboratory personnel and compliance

with environmental regulations.

Safety and Hazard Information
5-Indanol is a chemical compound that requires careful handling due to its potential health

hazards. The following table summarizes the key safety information based on the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Pictogram
Hazard Statement

(H-Code)

Precautionary

Statement (P-

Codes)

Acute Toxicity, Dermal

(Category 3)
alt text

H311: Toxic in contact

with skin.[1][2]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.[2][3]

Skin Irritation

(Category 2)
alt text

H315: Causes skin

irritation.[1]

P312: Call a POISON

CENTER or

doctor/physician if you

feel unwell.[2][3]

Eye Irritation

(Category 2A)
alt text

H319: Causes serious

eye irritation.[1]

It is classified under UN number 2811, designating it as a "Toxic solid, organic, n.o.s."[4]

Step-by-Step Disposal Procedure
The proper disposal of 5-Indanol is critical to prevent harm to individuals and the environment.

The following workflow outlines the necessary steps for its safe disposal. This procedure is a

general guideline and should be performed in accordance with your institution's specific

hazardous waste management protocols.
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Preparation & Segregation

Containerization & Labeling

Storage & Disposal

Start: 5-Indanol Waste Generated

1. Wear Appropriate PPE
(Gloves, Lab Coat, Safety Goggles)

2. Segregate Solid Waste
(Do not mix with other waste streams)

3. Place in a Designated,
Compatible, and Sealable

Hazardous Waste Container

4. Label Container Clearly
- 'Hazardous Waste'

- '5-Indanol'
- Hazard Pictograms (Toxic)
- Accumulation Start Date

5. Store in a Designated
Satellite Accumulation Area (SAA)

(Secure, well-ventilated)

6. Arrange for Disposal
(Contact EH&S or licensed
waste disposal contractor)

End: Waste Transferred for
Proper Disposal

Click to download full resolution via product page

5-Indanol Disposal Workflow
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Detailed Experimental Protocols
While this document focuses on disposal, it is crucial to remember that safe handling during

experimentation is the first step in a sound safety protocol. Always consult the Safety Data

Sheet (SDS) for 5-Indanol before use to familiarize yourself with detailed handling and

emergency procedures. The SDS will provide specific information on aspects such as:

First-aid measures: In case of exposure, the SDS provides critical information for immediate

response.[5]

Fire-fighting measures: Details on suitable extinguishing media and protective equipment for

firefighters.

Accidental release measures: Procedures for containment and cleanup of spills to minimize

environmental contamination.

By adhering to these guidelines and fostering a culture of safety, laboratories can effectively

manage the risks associated with 5-Indanol and ensure the well-being of all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105451?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

